Cas no 2137583-03-8 (Propanoic acid, 2,2-difluoro-3-[[1-(1-methylcyclopropyl)ethyl]amino]-)

• Product Name: Propanoic acid, 2,2-difluoro-3-[[1-(1-methylcyclopropyl)ethyl]amino]-
• CAS No: 2137583-03-8
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 5297884
• Update Time: 2025-10-29

Propanoic acid, 2,2-difluoro-3-[[1-(1-methylcyclopropyl)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-{[1-(1-methylcyclopropyl)ethyl]amino}propanoic acid
• 2,2-Difluoro-3-[1-(1-methylcyclopropyl)ethylamino]propanoic acid
• Propanoic acid, 2,2-difluoro-3-[[1-(1-methylcyclopropyl)ethyl]amino]-

• Inchi： 1S/C9H15F2NO2/c1-6(8(2)3-4-8)12-5-9(10,11)7(13)14/h6,12H,3-5H2,1-2H3,(H,13,14)
• InChI Key： XDQGICGRJFOYPU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(C)C1(C)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 239
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3

Additional information on Propanoic acid, 2,2-difluoro-3-[[1-(1-methylcyclopropyl)ethyl]amino]-

Comprehensive Guide to Propanoic acid, 2,2-difluoro-3-[[1-(1-methylcyclopropyl)ethyl]amino]- (CAS No. 2137583-03-8)

Propanoic acid, 2,2-difluoro-3-[[1-(1-methylcyclopropyl)ethyl]amino]- (CAS No. 2137583-03-8) is a specialized fluorinated organic compound with a unique structural framework. This molecule features a difluorinated propanoic acid backbone coupled with a 1-(1-methylcyclopropyl)ethylamino substituent, making it a subject of interest in pharmaceutical and agrochemical research. Its molecular formula and precise structural attributes contribute to its potential applications in drug discovery and material science.

The growing demand for fluorinated compounds in modern chemistry has placed Propanoic acid, 2,2-difluoro-3-[[1-(1-methylcyclopropyl)ethyl]amino]- under the spotlight. Researchers are particularly intrigued by its potential role in modulating biological activity due to the presence of fluorine atoms, which are known to enhance metabolic stability and bioavailability. This aligns with current trends in medicinal chemistry, where fluorine-containing molecules are increasingly explored for their therapeutic advantages.

From a synthetic perspective, the preparation of CAS 2137583-03-8 involves multi-step organic transformations, often requiring careful control of reaction conditions to achieve high purity. The compound’s cyclopropyl and amino functional groups offer versatile handles for further derivatization, making it a valuable intermediate in custom synthesis projects. Laboratories focusing on high-value chemical intermediates frequently seek such structurally complex molecules to expand their portfolios.

In the context of industrial applications, Propanoic acid, 2,2-difluoro-3-[[1-(1-methylcyclopropyl)ethyl]amino]- has been investigated for its potential use in crop protection formulations. The agrochemical sector values fluorinated compounds for their ability to improve pesticide efficacy and environmental profiles. This compound’s unique structure may contribute to novel modes of action, addressing resistance issues in pest management—a critical concern in sustainable agriculture today.

The physicochemical properties of CAS 2137583-03-8, including its solubility, stability, and reactivity, are key factors determining its utility. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring batch-to-batch consistency for research and development purposes. Quality control protocols for fluorinated specialty chemicals like this one are stringent, reflecting their importance in advanced applications.

Market dynamics for Propanoic acid, 2,2-difluoro-3-[[1-(1-methylcyclopropyl)ethyl]amino]- reflect broader trends in fine chemical supply chains. With increasing R&D investments in fluorine chemistry, suppliers are scaling up production capabilities to meet demand from pharmaceutical and agrochemical innovators. Sourcing high-purity CAS 2137583-03-8 remains a priority for organizations engaged in cutting-edge molecular design.

Environmental and regulatory considerations for fluorinated organic compounds are evolving, influencing the development pathways for derivatives like Propanoic acid, 2,2-difluoro-3-[[1-(1-methylcyclopropyl)ethyl]amino]-. Researchers must navigate guidelines on sustainable chemical synthesis while optimizing the performance attributes of such molecules. This dual focus drives innovation in green chemistry approaches for fluorination reactions.

Future directions for CAS 2137583-03-8 may include exploration in bioconjugation techniques or as a building block for proteolysis-targeting chimeras (PROTACs)—an emerging therapeutic modality. The compound’s structural features could enable novel drug delivery systems or precision agriculture solutions, aligning with global health and food security priorities.

For scientists and procurement specialists, accessing reliable technical data on Propanoic acid, 2,2-difluoro-3-[[1-(1-methylcyclopropyl)ethyl]amino]- is crucial. Reputable suppliers provide detailed certificates of analysis (CoA) and material safety data sheets (MSDS), ensuring compliance with international standards. The compound’s shelf life and storage requirements—typically under inert conditions—are additional operational considerations for end users.

In summary, Propanoic acid, 2,2-difluoro-3-[[1-(1-methylcyclopropyl)ethyl]amino]- (CAS No. 2137583-03-8) represents a sophisticated example of modern fluorochemical innovation. Its multifaceted applications across life sciences and specialty materials underscore the importance of tailored molecular architectures in solving complex industrial and scientific challenges. As research progresses, this compound may unlock new possibilities in targeted molecular design.